(2-Methoxyphenyl)-thiomorpholin-4-ylmethanone

• IUPAC Name: (2-methoxyphenyl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C12H15NO2S/c1-15-11-5-3-2-4-10(11)12(14)13-6-8-16-9-7-13/h2-5H,6-9H2,1H3
• InChI Key: QVVWXDFSLGDNSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCSCC2
• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol

Description

(2-Methoxyphenyl)-thiomorpholin-4-ylmethanone, also known as MPTM, is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound has been extensively studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone involves the inhibition of tubulin polymerization, which is essential for cell division. (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone binds to the colchicine-binding site on tubulin, preventing the formation of microtubules and disrupting the normal function of the cytoskeleton. This results in the inhibition of cell division and ultimately leads to cell death.
Biochemical and Physiological Effects:
(2-Methoxyphenyl)-thiomorpholin-4-ylmethanone has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest in cancer cells, which prevents them from dividing and proliferating. (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to support tumor growth. Additionally, (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone has been shown to exhibit anti-inflammatory activity, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone is its potent cytotoxic activity against cancer cells. This makes it a promising candidate for the development of new cancer therapies. However, (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone has also been shown to exhibit toxicity towards normal cells, which may limit its clinical utility. Additionally, (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone has poor solubility in aqueous solutions, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone. One potential direction is the development of novel drug delivery systems to improve its solubility and bioavailability. Another direction is the investigation of (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone in combination with other chemotherapy agents to enhance its efficacy and reduce toxicity. Additionally, further studies are needed to elucidate the precise mechanism of action of (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone and to identify potential biomarkers for predicting its therapeutic response.

Synthesis Methods

The synthesis of (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone involves the reaction of 2-methoxyphenyl isothiocyanate with thiomorpholine-4-carboxylic acid followed by reduction with sodium borohydride. The resulting product is (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone, which is a white crystalline solid with a melting point of 131-133°C.

Scientific Research Applications

(2-Methoxyphenyl)-thiomorpholin-4-ylmethanone has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to exhibit potent cytotoxic activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. (2-Methoxyphenyl)-thiomorpholin-4-ylmethanone has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9.